![molecular formula C12H10ClNO2 B4732027 1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione](/img/structure/B4732027.png)
1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione
Overview
Description
1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione, also known as Cl-BBIM, is a chemical compound with potential applications in scientific research.
Mechanism of Action
1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione induces apoptosis in cancer cells by activating the caspase cascade, which leads to the breakdown of cellular components and ultimately cell death. Its ability to inhibit protein tyrosine phosphatases may also contribute to its anti-cancer activity by disrupting cellular signaling pathways.
Biochemical and physiological effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. It has also been found to increase the production of reactive oxygen species in cells. Inhibition of protein tyrosine phosphatases by this compound may lead to altered cellular signaling and gene expression.
Advantages and Limitations for Lab Experiments
1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione has the advantage of exhibiting anti-cancer activity with minimal effects on normal cells. Its fluorescent properties also make it useful for detecting reactive oxygen species in cells. However, its mechanism of action and potential off-target effects require further investigation.
Future Directions
Future research on 1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione could focus on its potential as a therapeutic agent for cancer, as well as its use as a tool for studying cellular signaling pathways and oxidative stress. Further studies could also investigate the safety and efficacy of this compound in animal models and potential clinical applications.
Scientific Research Applications
1-(3-chloro-2-buten-1-yl)-1H-indole-2,3-dione has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells. Additionally, this compound has been investigated for its ability to inhibit the activity of protein tyrosine phosphatases, which play a role in regulating cellular signaling pathways.
Properties
IUPAC Name |
1-[(Z)-3-chlorobut-2-enyl]indole-2,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO2/c1-8(13)6-7-14-10-5-3-2-4-9(10)11(15)12(14)16/h2-6H,7H2,1H3/b8-6- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBKYEDRQRNFCRC-VURMDHGXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1C2=CC=CC=C2C(=O)C1=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/CN1C2=CC=CC=C2C(=O)C1=O)/Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.